Cas no 2549013-39-8 (2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine)

• Product Name: 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine
• CAS No: 2549013-39-8
• MF: C₁₅H₂₃N₅O₂
• MW: 305.375422716141
• CID: 5313214
• PubChem ID: 154883407
• Update Time: 2025-05-19

2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-3-azetidinyl]octahydrocyclopenta[c]pyrrole
• 2549013-39-8
• 2,4-dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine
• F6745-4849
• AKOS040722684
• 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine

• Inchi： 1S/C15H23N5O2/c1-21-14-16-13(17-15(18-14)22-2)20-8-12(9-20)19-6-10-4-3-5-11(10)7-19/h10-12H,3-9H2,1-2H3
• InChI Key： PKEDZFHFEJYKJF-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(N=C(N=1)N1CC(C1)N1CC2CCCC2C1)OC

Computed Properties

• Exact Mass: 305.18517499g/mol
• Monoisotopic Mass: 305.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.6±55.0 °C(Predicted)
• pka: 8.59±0.20(Predicted)

Additional information on 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine

Introduction to 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine (CAS No. 2549013-39-8)

2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine, identified by its CAS number 2549013-39-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the triazine class of heterocyclic molecules, which are widely recognized for their versatility in medicinal chemistry. The presence of multiple functional groups, including methoxy substituents and a fused cyclopyrrol azetidine ring system, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural complexity of 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine arises from its intricate arrangement of rings and substituents. The triazine core provides a stable scaffold for further derivatization, while the octahydrocyclopenta[c]pyrrol moiety introduces a nitrogen-rich environment that can interact with biological targets. This combination of features has led researchers to explore its potential in various therapeutic areas, particularly in the development of novel bioactive molecules.

In recent years, there has been a growing interest in the use of triazine derivatives as pharmacophores due to their ability to modulate multiple biological pathways. The methoxy groups in 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine not only contribute to the compound's solubility but also serve as points for further chemical modification. This flexibility allows chemists to tailor the molecule's properties for specific biological targets, making it a valuable tool in the search for new therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in disease processes. The fused cyclopyrrol azetidine ring system is particularly noteworthy, as it mimics natural products found in bioactive molecules. Such structural mimicry can enhance binding affinity and selectivity, which are critical factors in drug design. Current research is focused on understanding how this compound interacts with biological targets at the molecular level, which could lead to the identification of new therapeutic applications.

The synthesis of 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework. These advancements not only facilitate the production of the compound but also open up new avenues for structural diversification.

Recent studies have begun to explore the pharmacological properties of 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine by evaluating its activity against various biological targets. Preliminary findings suggest that this compound exhibits promising interactions with enzymes involved in inflammation and cancer pathways. For instance, its ability to inhibit certain kinases has been observed in vitro, indicating potential therapeutic benefits in conditions where these kinases play a pathological role. Such discoveries underscore the importance of continued research into this class of molecules.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The study of 2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine exemplifies this collaborative effort. Chemists design and synthesize new molecules based on structural motifs known to be bioactive, while biologists investigate how these compounds interact with living systems. This synergy is essential for translating laboratory findings into tangible therapeutic solutions.

In conclusion,2,4-Dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol}-2 - yl)azetidin - 1 - yl) - 1 , 3 , 5 - triazine (CAS No . 2549013 - 39 - 8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and potential interactions with biological targets make it a compelling subject for further research. As our understanding of its properties grows， so too does its potential as a therapeutic agent， offering hope for new treatments in various disease areas.